Cas no 1037093-62-1 (tert-butyl N-{4-(1S)-1-amino-2-hydroxyethylphenyl}carbamate)

• Product Name: tert-butyl N-{4-(1S)-1-amino-2-hydroxyethylphenyl}carbamate
• CAS No: 1037093-62-1
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 6578052
• PubChem ID: 66515233
• Update Time: 2025-05-21

tert-butyl N-{4-(1S)-1-amino-2-hydroxyethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-(1S)-1-amino-2-hydroxyethylphenyl}carbamate
• Carbamic acid, N-[4-[(1S)-1-amino-2-hydroxyethyl]phenyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H20N2O3/c1-13(2,3)18-12(17)15-10-6-4-9(5-7-10)11(14)8-16/h4-7,11,16H,8,14H2,1-3H3,(H,15,17)/t11-/m1/s1
• InChI Key： LPRVGJUEFIVJKK-LLVKDONJSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=C([C@H](N)CO)C=C1

Experimental Properties

• Density: 1.183±0.06 g/cm3(Predicted)
• Boiling Point: 378.6±32.0 °C(Predicted)
• pka: 12.55±0.10(Predicted)

Additional information on tert-butyl N-{4-(1S)-1-amino-2-hydroxyethylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{4-(1S)-1-amino-2-hydroxyethylphenyl}carbamate (CAS No. 1037093-62-1)

The compound tert-butyl N-{4-(1S)-1-amino-2-hydroxyethylphenyl}carbamate (CAS No. 1037093-62-1) is a specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structural features, including the tert-butyl carbamate protecting group and the (1S)-1-amino-2-hydroxyethyl moiety, make it a valuable building block for drug discovery, particularly in the development of enantioselective therapeutics. This article delves into its properties, applications, and relevance in modern scientific advancements.

In recent years, the demand for chiral intermediates like tert-butyl N-{4-(1S)-1-amino-2-hydroxyethylphenyl}carbamate has surged due to the growing emphasis on precision medicine and targeted therapies. Researchers frequently search for "chiral building blocks for drug synthesis" or "CAS 1037093-62-1 applications," reflecting its significance in asymmetric synthesis. The compound's hydroxyethylphenyl backbone is particularly noteworthy for its role in modulating bioavailability and metabolic stability in active pharmaceutical ingredients (APIs).

From a synthetic chemistry perspective, the tert-butyl carbamate (Boc) group in this compound serves as a robust protecting group for amines, a feature highly sought after in multi-step organic syntheses. This aligns with trending topics such as "green chemistry in protecting group strategies" and "sustainable pharmaceutical manufacturing." The (1S)-stereocenter further enhances its utility in creating optically pure compounds, addressing the pharmaceutical industry's need for enantiomerically pure drugs to minimize side effects.

The versatility of CAS 1037093-62-1 extends to its compatibility with modern catalytic methods, including palladium-catalyzed cross-coupling reactions and enzymatic resolutions. These methods are frequently explored in queries like "advanced synthetic routes for chiral amines" or "Boc-protected amino alcohols." Its thermal stability and solubility profile also make it suitable for high-throughput screening (HTS) platforms, a hot topic in "AI-driven drug discovery" workflows.

Quality control and analytical characterization of tert-butyl N-{4-(1S)-1-amino-2-hydroxyethylphenyl}carbamate are critical for its industrial adoption. Techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry are commonly employed, resonating with search trends like "analytical methods for chiral purity determination." Regulatory compliance, including ICH guidelines, further underscores its relevance in "GMP-compliant intermediate synthesis."

In conclusion, tert-butyl N-{4-(1S)-1-amino-2-hydroxyethylphenyl}carbamate (CAS No. 1037093-62-1) represents a nexus of innovation in medicinal chemistry and process optimization. Its alignment with contemporary research priorities—such as "enantioselective catalysis," "fragment-based drug design," and "continuous flow chemistry"—ensures its enduring importance in scientific and industrial applications.